Cas no 2228116-67-2 (methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate
• CAS No: 2228116-67-2
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6092462
• PubChem ID: 165972734
• Update Time: 2025-10-21

methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate
• EN300-1804090
• 2228116-67-2
• methyl 2-amino-2-[1-(2,2,3,3-tetramethylcyclopropyl)cyclopropyl]acetate

• Inchi： 1S/C13H23NO2/c1-11(2)10(12(11,3)4)13(6-7-13)8(14)9(15)16-5/h8,10H,6-7,14H2,1-5H3
• InChI Key： CCKGHBUXUWSPTN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(CC1)C1C(C)(C)C1(C)C)N)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate

Comprehensive Overview of Methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate (CAS No. 2228116-67-2)

In the realm of synthetic organic chemistry, methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate (CAS No. 2228116-67-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its cyclopropyl and tetramethylcyclopropyl moieties, offers a fascinating case study for researchers exploring sterically hindered molecules and their reactivity. The presence of both amino and ester functional groups further enhances its versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis.

Recent trends in chemical research highlight a growing demand for cyclopropane-containing compounds, driven by their role in drug discovery and material science. Searches for terms like "cyclopropyl derivatives in medicine" or "sterically constrained amino esters" reflect this surge in interest. The compound’s CAS No. 2228116-67-2 is often queried alongside questions about its synthetic routes or stereochemical properties, underscoring its relevance in academic and industrial settings. Its structural complexity also aligns with the broader exploration of bioactive small molecules, a hot topic in precision medicine and targeted therapy development.

From a synthetic perspective, methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate poses intriguing challenges due to its gem-dimethyl groups and bridged cyclopropane rings. These features influence its conformational stability and reactivity patterns, topics frequently discussed in forums on advanced organic synthesis. Researchers often investigate its potential as a chiral building block for asymmetric catalysis, a field gaining traction with the rise of green chemistry initiatives. The compound’s ester group also makes it a candidate for prodrug design, a strategy increasingly employed to improve drug bioavailability.

Environmental and regulatory considerations further shape discussions around this compound. While not classified as hazardous, its synthesis and handling require adherence to best laboratory practices, a subject of recurring searches among chemists. The tetramethylcyclopropyl subunit, in particular, has drawn attention for its potential to modulate lipophilicity in drug candidates—a key parameter in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. This aligns with the pharmaceutical industry’s focus on molecular property optimization, as evidenced by the popularity of search terms like "improving drug-like properties" and "structural motifs in lead optimization."

In analytical chemistry, characterizing CAS No. 2228116-67-2 involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, reflecting the compound’s structural nuances. Online queries often revolve around its spectral data interpretation or chromatographic separation methods, highlighting the need for accessible technical resources. The compound’s amino-ester functionality also invites comparisons to naturally occurring amino acid derivatives, a connection explored in studies on metabolite-inspired drug design.

Looking ahead, the applications of methyl 2-amino-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetate may expand into material science, where its rigid backbone could contribute to polymeric architectures with tailored properties. This interdisciplinary potential resonates with search trends linking small-molecule scaffolds to functional materials. As synthetic methodologies evolve—particularly in C-H activation and photocatalysis—this compound may serve as a testbed for innovative transformations, further cementing its place in modern chemical research.